Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Kangli Wang,Beate Paulus Phys. Chem. Chem. Phys., 2020,22, 11936-11942
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Satoshi Takamizawa,Masa-aki Kohbara Dalton Trans., 2007, 3640-3645
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Snežana Miljanić,Adriana Kenđel,Morana Novak,Todor G. Deliqeorqiev,Ivo Crnolatac,Ivo Piantanida,Vasile Chiş RSC Adv., 2016,6, 41927-41936
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Juan Chen,Xuetao Luo Inorg. Chem. Front., 2020,7, 4794-4794
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Srabanti Ghosh,Prabal Chakraborty,Adrita Chakrabarti,Manosij Ghosh,Amit Mandal,Partha Saha,Anita Mukherjee,Somobrata Acharya RSC Adv., 2016,6, 6631-6642
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Xin Gu,Jie Yue,Liang Chen,Shuo Liu,Huayun Xu,Jian Yang,Xuebo Zhao J. Mater. Chem. A, 2015,3, 1037-1041
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10. Back cover
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